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Compound of Interest

Compound Name: Methyl 4-hydroxydecanoate

Cat. No.: B15278702 Get Quote

An In-depth Technical Guide to Methyl 4-
hydroxydecanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-hydroxydecanoate is a medium-chain fatty acid methyl ester belonging to the class

of γ-hydroxy fatty acids. While specific experimental data for this compound is limited in publicly

accessible literature, this guide provides a comprehensive overview of its predicted physical

and chemical properties, along with generalized experimental protocols for its synthesis and

analysis based on established methods for similar compounds. Furthermore, potential

biological roles are discussed in the context of related hydroxy fatty acids.

Physical and Chemical Properties
Due to the scarcity of direct experimental data for Methyl 4-hydroxydecanoate, the following

table summarizes predicted physicochemical properties. These values are derived from

computational models for the closely related compound, methyl 4-hydroxyhexanoate, and

should be considered as estimates.
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Property Predicted Value Unit Source

Molecular Formula C₁₁H₂₂O₃

Molecular Weight 202.29 g/mol

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-365.12 (for methyl 4-

hydroxyhexanoate)
kJ/mol [1]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-590.12 (for methyl 4-

hydroxyhexanoate)
kJ/mol [1]

Enthalpy of Fusion at

Standard Conditions

(ΔfusH°)

17.24 (for methyl 4-

hydroxyhexanoate)
kJ/mol [1]

Enthalpy of

Vaporization at

Standard Conditions

(ΔvapH°)

56.62 (for methyl 4-

hydroxyhexanoate)
kJ/mol [1]

Log10 of Water

Solubility (log10WS)

-0.99 (for methyl 4-

hydroxyhexanoate)
[1]

Octanol/Water

Partition Coefficient

(logPoct/wat)

0.710 (for methyl 4-

hydroxyhexanoate)
[1]

McGowan's

Characteristic Volume

(McVol)

122.800 (for methyl 4-

hydroxyhexanoate)
ml/mol [1]

Critical Pressure (Pc)
3287.81 (for methyl 4-

hydroxyhexanoate)
kPa [1]

Normal Boiling Point

Temperature (Tboil)

527.59 (for methyl 4-

hydroxyhexanoate)
K [1]

Critical Temperature

(Tc)

700.51 (for methyl 4-

hydroxyhexanoate)
K [1]
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Experimental Protocols
Synthesis of Methyl 4-hydroxydecanoate
A general approach for the synthesis of γ-hydroxy fatty acid methyl esters involves the

reduction of the corresponding γ-keto ester.

Methodology: Reduction of a γ-keto ester

Dissolution: The starting material, methyl 4-oxodecanoate, is dissolved in a suitable solvent

such as methanol.

Reduction: The solution is cooled in an ice bath, and a reducing agent, for example, sodium

borohydride (NaBH₄), is added portion-wise while stirring. The use of NaBH₄ allows for the

specific reduction of the ketone group without affecting the ester functionality.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to ensure the complete consumption of the starting material.

Work-up: Once the reaction is complete, the excess reducing agent is quenched, typically by

the careful addition of an acid. The product is then extracted with an organic solvent.

Purification: The extracted product is purified using column chromatography to yield pure

Methyl 4-hydroxydecanoate.
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General Synthesis of Methyl 4-hydroxydecanoate

Start: Methyl 4-oxodecanoate

Dissolve in Methanol

Reduce with NaBH4 in an ice bath

Monitor reaction by TLC

Quench and extract with organic solvent

Purify by column chromatography

End: Methyl 4-hydroxydecanoate
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GC-MS Analysis Workflow for FAMEs

Sample Preparation (dissolve in solvent)

Injection into GC

Separation in GC column

Detection and Fragmentation in MS

Data Analysis (Mass Spectrum)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15278702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified PHA Biosynthesis Pathway

Carbon Sources (e.g., sugars, fatty acids)

Acetyl-CoA

(R)-3-Hydroxyacyl-CoA

Multiple enzymatic steps

PHA Synthase (PhaC)

Polyhydroxyalkanoate (PHA)

Polymerization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of Methyl 4-
hydroxydecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278702#physical-and-chemical-properties-of-
methyl-4-hydroxydecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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